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Compound of Interest

Compound Name:
N-(4-

(Benzyloxy)phenyl)formamide

CAS No.: 479075-72-4

Cat. No.: B3179793

Get Quote

Executive Summary
N-(4-(Benzyloxy)phenyl)formamide (CAS: 479075-72-4) is a specialized organic intermediate

primarily utilized in the synthesis of nitrogen-containing pharmaceutical scaffolds. Within drug

development, it serves as a critical building block and impurity reference standard for Selective

Estrogen Receptor Modulators (SERMs), specifically in the Bazedoxifene structural class. This

guide provides a comprehensive technical analysis of its physicochemical properties, synthesis

logic, hazard profile, and handling protocols, designed for researchers in medicinal chemistry

and process safety.
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Parameter Technical Specification

Chemical Name N-(4-(Benzyloxy)phenyl)formamide

Synonyms
4'-(Benzyloxy)formanilide; N-(4-

Benzyloxyphenyl)formamide

CAS Registry Number 479075-72-4

Molecular Formula C₁₄H₁₃NO₂

Molecular Weight 227.26 g/mol

SMILES O=CNC1=CC=C(OCC2=CC=CC=C2)C=C1

Appearance Solid (Typically Brown to Gray powder)

Solubility
Soluble in DMSO, DMF, Methanol,

Dichloromethane; Insoluble in Water

Structural Analysis
The molecule consists of a central formamide moiety (-NH-CHO) attached to the para-position

of a phenyl ring, which is further substituted with a benzyloxy group (-O-CH₂-Ph).

Formamide Group: Introduces hydrogen bonding capability and serves as a protected amine

precursor or a reactive center for dehydration to isonitriles.

Benzyloxy Group: Acts as a robust protecting group for the phenol functionality, stable under

basic conditions but cleavable via hydrogenolysis (H₂/Pd-C).

Synthesis Logic & Experimental Protocols
Causality in Synthesis
The synthesis of N-(4-(Benzyloxy)phenyl)formamide is typically driven by the need to protect

the aniline nitrogen or to prepare the molecule for subsequent cyclization reactions (e.g.,

Vilsmeier-Haack cyclizations). The preferred route involves the direct formylation of 4-

benzyloxyaniline.

Why this route?
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Atom Economy: Direct formylation using formic acid or mixed anhydrides minimizes waste

compared to benzoyl chloride derivatives.

Selectivity: The benzyloxy group remains stable under the mild acidic/thermal conditions of

formylation.

Synthesis Pathway Diagram
The following diagram illustrates the logical flow of the synthesis and the critical decision

points.
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Caption: Step-wise synthesis workflow for N-(4-(Benzyloxy)phenyl)formamide via N-

formylation.

Experimental Protocol (Standardized)
Note: This protocol is a generalized adaptation based on standard formylation procedures for

aniline derivatives.

Reagent Setup: Charge a round-bottom flask with 4-benzyloxyaniline (1.0 eq).

Solvent/Reagent Addition: Add Formic acid (excess, typically 5-10 eq) or a mixture of Formic

acid/Acetic anhydride (to generate the mixed anhydride in situ for milder conditions).

Reaction: Heat the mixture to 60–80°C under an inert atmosphere (N₂) for 2–4 hours.

Monitor via TLC (SiO₂; Ethyl Acetate/Hexane) until the starting amine is consumed.

Workup: Cool the reaction mixture to room temperature and pour slowly into crushed

ice/water. The hydrophobic nature of the benzyloxy group facilitates the precipitation of the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3179793/docs?utm_src=pdf-body-img#technical-safety-handling-guide-n-4-benzyloxy-phenyl-formamide
https://www.benchchem.com/product/b3179793/docs?utm_src=pdf-body#technical-safety-handling-guide-n-4-benzyloxy-phenyl-formamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


product.

Purification: Filter the solid precipitate. Wash extensively with water to remove excess acid.

Recrystallize from Ethanol or Ethanol/Water if high purity (>98%) is required for analytical

standards.

Hazard Identification & Risk Assessment (GHS)
GHS Classification
Based on structural analogs and available safety data, this compound is classified as Warning.

Hazard Category H-Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.

Skin Corrosion/Irritation H315 Causes skin irritation.

Serious Eye Damage H319 Causes serious eye irritation.

STOT - Single Exposure H335
May cause respiratory

irritation.

Hazard Management Workflow
Effective safety management requires a self-validating loop of exposure control and response.
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Hazard Source:
Dust/Aerosol

Engineering Controls:
Fume Hood, Local Exhaust

Primary Barrier

PPE Layer:
Nitrile Gloves, Goggles, N95

Secondary Barrier

Accidental Exposure

Barrier Failure
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Eye Wash / Fresh Air
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Caption: Cyclic workflow for managing exposure risks associated with solid organic irritants.

Handling, Storage, & Stability
Storage Integrity
To maintain the chemical integrity of N-(4-(Benzyloxy)phenyl)formamide, specifically

preventing hydrolysis of the amide bond or oxidation of the benzyloxy ether:

Temperature: Long-term storage at -20°C is recommended. Short-term (shipping) at ambient

temperature is acceptable.[1]

Atmosphere: Store under inert gas (Nitrogen or Argon) to prevent oxidative degradation.
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Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress.

Handling Precautions
Engineering Controls: Always handle within a certified chemical fume hood to prevent

inhalation of dust.

Static Discharge: As a dry organic powder, the material may accumulate static charge.

Ground all equipment during transfer.

Emergency Protocols
Scenario Immediate Action Rationale

Eye Contact

Rinse cautiously with water for

15 minutes. Remove contact

lenses if present.

Dilution of the irritant prevents

corneal damage.

Skin Contact

Wash with soap and copious

amounts of water. Remove

contaminated clothing.

Surfactants (soap) are

necessary to remove the

lipophilic compound.

Inhalation

Move person to fresh air. If

breathing is difficult, administer

oxygen.

Reduces concentration in the

respiratory tract (H335

mitigation).

Ingestion
Rinse mouth. Do NOT induce

vomiting. Call a Poison Center.

Prevents aspiration of the

compound into the lungs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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